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Compound of Interest

Compound Name: Myristelaidyl methane sulfonate

Cat. No.: B15548791

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Myristelaidyl methane sulfonate, also known by its alias Elaidylmethanesulfate, is an ester

product with the IUPAC name (9E)-9-Tetradecen-1-ol, 1-methanesulfonate.[1] While

commercially available for research purposes, a comprehensive review of publicly accessible

scientific literature reveals a significant lack of in-depth technical data regarding its synthesis,

mechanism of action, biological activity, and potential therapeutic applications. This document

summarizes the available chemical and physical properties and proposes a conceptual

framework for future research to elucidate its potential role in drug development.

Chemical and Physical Properties
Currently, the available information on Myristelaidyl methane sulfonate is limited to its basic

chemical identifiers and properties, primarily sourced from chemical supplier databases.
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Property Value Source

CAS Number 1353865-70-9 [1][2]

Molecular Formula C15H30O3S [1][2][3]

Molecular Weight 290.46 g/mol [1][2][3]

IUPAC Name
(9E)-9-Tetradecen-1-ol, 1-

methanesulfonate
[1]

Alias Elaidylmethanesulfate [1][2][3]

Physical Form Neat [3]

Purity >99% [1]

Storage Conditions Freezer [1]

Note: The compound is explicitly marked for "research use only" and has not been fully

validated for medical applications.[2]

Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of Myristelaidyl methane
sulfonate are not currently available in the public domain. However, based on its chemical

structure as a methanesulfonate ester of an unsaturated fatty alcohol, a potential synthetic

route can be hypothesized.

Hypothetical Synthesis Protocol
A plausible method for the synthesis of Myristelaidyl methane sulfonate would involve the

reaction of myristelaidyl alcohol ((9E)-9-tetradecen-1-ol) with methanesulfonyl chloride in the

presence of a non-nucleophilic base, such as triethylamine, in an aprotic solvent like

dichloromethane.

Reaction Scheme:

(9E)-9-Tetradecen-1-ol + CH₃SO₂Cl + (C₂H₅)₃N → (9E)-9-Tetradecen-1-ol, 1-methanesulfonate

+ (C₂H₅)₃N·HCl
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Proposed Experimental Steps:

Dissolve myristelaidyl alcohol in anhydrous dichloromethane under an inert atmosphere

(e.g., nitrogen or argon).

Cool the solution to 0°C in an ice bath.

Add triethylamine to the solution.

Slowly add methanesulfonyl chloride dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for a specified period (e.g., 2-4

hours), monitoring the reaction progress by thin-layer chromatography.

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent under reduced pressure.

Purify the crude product using column chromatography on silica gel.

Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its identity and purity.

Biological Activity and Mechanism of Action
There is no published research detailing the biological activity or mechanism of action of

Myristelaidyl methane sulfonate. The presence of a long unsaturated alkyl chain and a

sulfonate ester group suggests potential for interaction with biological membranes or enzymatic

targets, but this remains speculative.

Proposed Research Workflow
To characterize this compound and assess its potential for drug development, a structured

research workflow is necessary. The following diagram outlines a logical progression of

experiments.
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Click to download full resolution via product page

Caption: A conceptual workflow for the systematic evaluation of Myristelaidyl methane
sulfonate.

Conclusion
Myristelaidyl methane sulfonate is a commercially available chemical for research use, yet it

remains an uncharacterized compound in the scientific literature. The information provided here

summarizes the extent of current public knowledge and outlines a strategic path for future

investigation. For researchers and drug development professionals, this compound represents

a novel chemical entity with unexplored potential. The immediate next steps should focus on in

vitro screening to identify any biological activity, which would then warrant further investigation

into its mechanism of action and potential therapeutic applications. Without such foundational

research, its role in drug development remains entirely speculative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15548791?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biosynsis.com/myristelaidyl-methane-sulfonate-item-9940.html
https://file.medchemexpress.eu/batch_PDF/HY-166148/Myristelaidyl-methane-sulfonate-DataSheet-MedChemExpress.pdf
https://www.stratech.co.uk/products/44-1402-LAO/
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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